![molecular formula C16H16F3NO3S B5036977 4-methoxy-2,5-dimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide](/img/structure/B5036977.png)
4-methoxy-2,5-dimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
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Overview
Description
4-methoxy-2,5-dimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as TFB-TsO and is widely used in various research applications due to its unique properties. In
Mechanism of Action
The mechanism of action of TFB-TsO is not yet fully understood. However, it is believed that TFB-TsO acts as an inhibitor of carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a critical role in various physiological processes, including acid-base balance, respiration, and ion transport. By inhibiting these enzymes, TFB-TsO may have potential therapeutic applications in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TFB-TsO are still under investigation. However, studies have shown that TFB-TsO has the potential to inhibit the growth of cancer cells. Additionally, TFB-TsO has been shown to have anti-inflammatory and anti-oxidant properties, which may have therapeutic implications in various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using TFB-TsO in lab experiments is its high purity and stability. TFB-TsO is also readily available and relatively easy to synthesize, making it an ideal compound for research purposes. However, one of the limitations of using TFB-TsO is its potential toxicity. Researchers must take necessary precautions when handling TFB-TsO to avoid any adverse health effects.
Future Directions
There are several future directions for research involving TFB-TsO. One potential area of research is the development of TFB-TsO-based inhibitors of carbonic anhydrase enzymes for the treatment of various diseases. Additionally, further studies are needed to understand the mechanism of action of TFB-TsO and its potential therapeutic applications. Finally, researchers may explore the use of TFB-TsO in the synthesis of novel biologically active compounds.
Conclusion:
In conclusion, TFB-TsO is a versatile compound with significant potential in the field of scientific research. Its unique properties make it an ideal building block for the synthesis of various biologically active compounds. TFB-TsO has potential therapeutic applications in various diseases, and further research is needed to fully understand its mechanism of action and potential benefits.
Synthesis Methods
The synthesis of TFB-TsO involves the reaction of 4-methoxy-2,5-dimethylbenzenesulfonyl chloride with 2-(trifluoromethyl)aniline. This reaction takes place in the presence of a base such as triethylamine and a solvent like dichloromethane. The resulting product is then purified using column chromatography to obtain TFB-TsO in its pure form.
Scientific Research Applications
TFB-TsO has a wide range of scientific research applications, especially in the field of medicinal chemistry. It is commonly used as a building block for the synthesis of various biologically active compounds. TFB-TsO is also used as a reagent in the synthesis of sulfonamide-based inhibitors of carbonic anhydrase enzymes. Additionally, TFB-TsO is used in the synthesis of various pharmaceuticals and agrochemicals.
Properties
IUPAC Name |
4-methoxy-2,5-dimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3NO3S/c1-10-9-15(11(2)8-14(10)23-3)24(21,22)20-13-7-5-4-6-12(13)16(17,18)19/h4-9,20H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVCDPXMTMGEYCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=CC=C2C(F)(F)F)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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